Cas no 2229690-26-8 (5-(2-nitroethenyl)-3,4-dihydro-2H-pyran)

• Product Name: 5-(2-nitroethenyl)-3,4-dihydro-2H-pyran
• CAS No: 2229690-26-8
• MF: C₇H₉NO₃
• MW: 155.151262044907
• CID: 5965945
• PubChem ID: 165964887
• Update Time: 2025-06-08

5-(2-nitroethenyl)-3,4-dihydro-2H-pyran Chemical and Physical Properties

Names and Identifiers

• 5-(2-nitroethenyl)-3,4-dihydro-2H-pyran
• EN300-1776887
• 2229690-26-8

• Inchi： 1S/C7H9NO3/c9-8(10)4-3-7-2-1-5-11-6-7/h3-4,6H,1-2,5H2/b4-3+
• InChI Key： JOZKUIPMUOKIJL-ONEGZZNKSA-N
• SMILES： O1C=C(/C=C/[N+](=O)[O-])CCC1

Computed Properties

• Exact Mass: 155.058243149g/mol
• Monoisotopic Mass: 155.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55Ų

Additional information on 5-(2-nitroethenyl)-3,4-dihydro-2H-pyran

Research Brief on 5-(2-nitroethenyl)-3,4-dihydro-2H-pyran (CAS: 2229690-26-8): Recent Advances and Applications

The compound 5-(2-nitroethenyl)-3,4-dihydro-2H-pyran (CAS: 2229690-26-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging applications in drug discovery and development.

Recent studies have highlighted the versatility of 5-(2-nitroethenyl)-3,4-dihydro-2H-pyran as a key intermediate in the synthesis of more complex heterocyclic compounds. Its nitroethenyl moiety provides a reactive site for further functionalization, making it a valuable building block in medicinal chemistry. Researchers have successfully employed this compound in the development of novel antimicrobial and anticancer agents, leveraging its ability to interact with biological targets such as enzymes and receptors.

One of the most promising applications of 5-(2-nitroethenyl)-3,4-dihydro-2H-pyran is in the design of covalent inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a warhead in targeting cysteine residues in disease-relevant proteins. The study reported that derivatives of this compound exhibited potent inhibitory activity against SARS-CoV-2 main protease, suggesting its potential utility in antiviral drug development.

In addition to its role in drug discovery, recent investigations have explored the compound's mechanism of action at the molecular level. Computational studies, including molecular docking and dynamics simulations, have provided insights into its binding modes and interactions with biological targets. These findings are instrumental in guiding the rational design of more effective derivatives with improved pharmacokinetic properties.

Despite these advances, challenges remain in optimizing the compound's stability and selectivity. Ongoing research aims to address these limitations through structural modifications and formulation strategies. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported the development of prodrug versions of 5-(2-nitroethenyl)-3,4-dihydro-2H-pyran to enhance its bioavailability and reduce off-target effects.

In conclusion, 5-(2-nitroethenyl)-3,4-dihydro-2H-pyran (CAS: 2229690-26-8) represents a promising scaffold in medicinal chemistry with diverse applications. Continued research into its synthesis, biological activity, and therapeutic potential is expected to yield novel drug candidates and contribute to advancements in the treatment of various diseases. Future studies should focus on expanding its utility through innovative chemical strategies and preclinical validation.